Cas no 82882-56-2 ( )
structure
Product Name:
CAS No:82882-56-2
MF:C7H6N4
MW:146.14934015274
CID:875939
PubChem ID:11170771
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-pyrazol-1-yl)Pyrimidine
- pyraryr
- Pyrimidine, 2-(1H-pyrazol-1-yl)- (9CI)
- 2-(pyrazol-1-yl)pyrimidine
- GDMBLTYGBYSZOC-UHFFFAOYSA-N
- 2-Pyrazol-1-yl-pyrimidine
- FT-0761145
- MFCD12192739
- AKOS009582189
- 82882-56-2
- 2-pyrazol-1-ylpyrimidine
- Pyrimidine,2-(1H-pyrazol-1-yl)-(9ci)
- SCHEMBL32810
-
-
- Inchi： 1S/C7H6N4/c1-3-8-7(9-4-1)11-6-2-5-10-11/h1-6H
- InChI Key： GDMBLTYGBYSZOC-UHFFFAOYSA-N
- SMILES： N1(C=CC=N1)C1N=CC=CN=1
Computed Properties
- Exact Mass: 146.059246208g/mol
- Monoisotopic Mass: 146.059246208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 43.6Ų
Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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